Metachrome yellow

Specification

• CAS No.: 584-42-9
• Molecular Formula: C13H9N3NaO5
• Molecular Weight: 310.22 g/mol
• IUPAC Name: sodium;2-carboxy-4-[(3-nitrophenyl)diazenyl]phenolate
• Standard InChI: InChI=1S/C13H9N3O5.Na/c17-12-5-4-9(7-11(12)13(18)19)15-14-8-2-1-3-10(6-8)16(20)21;/h1-7,17H,(H,18,19)
• Standard InChI Key: MIUNFDBDKWAGRK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N=NC2=CC(=C(C=C2)[O-])C(=O)O.[Na+]
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N=NC2=CC(=C(C=C2)O)C(=O)O.[Na]
• Appearance: Solid powder

Introduction

Chemical Identity and Nomenclature

Metachrome yellow is officially classified as a synthetic azo dye with the molecular formula C13H8N3NaO5. The compound is registered with CAS number 584-42-9 and is known by numerous synonyms in scientific and industrial contexts. The primary chemical designation is benzoic acid, 2-hydroxy-5-(3-nitrophenyl)azo-, monosodium salt.

Common Synonyms

Metachrome yellow is known by several alternative names across scientific literature and commercial applications. These include:

• Alizarin Yellow GG

• Mordant Yellow 1

• Salicyl Yellow

• C.I. 14025

• EINECS 209-536-1

• Acid Chrome Yellow GG

• Java Chrome Yellow GT

• Sodium m-nitrobenzeneazosalicylate

This diversity of names reflects the compound's widespread use across different industries and research fields, with certain designations being more common in specific applications or regions.

Physical and Chemical Properties

Physical Characteristics

Metachrome yellow appears as a yellow to orange-brown powder in its solid form. This vibrant color is characteristic of azo dyes and is central to the compound's applications in staining and dyeing processes.

Chemical Properties

The compound exhibits specific chemical properties that make it valuable for various applications:

Property	Value
Molecular Formula	C13H8N3NaO5
Molecular Weight	309.21 g/mol
Melting Point	>300°C
Topological Polar Surface Area	131 Ų
Complexity	423
Heavy Atom Count	22

Solubility Profile

Metachrome yellow demonstrates selective solubility in different solvents, which affects its application in various processes:

• Soluble in water (producing a yellow solution)

• Soluble in methyl cellosolve

• Slightly soluble in ethanol and acetone

• Largely insoluble in other organic solvents

This solubility profile makes it particularly suitable for aqueous applications while limiting its use in certain organic solvent-based processes.

Synthesis Methods

The standard preparation method for Metachrome yellow involves a two-step process:

• Diazotization of m-nitroaniline

• Coupling with 2-hydroxybenzoic acid (salicylic acid)

This synthesis route falls within the broader category of azo dye preparation methods, which typically involve diazotization followed by coupling reactions. The specific starting materials used in this synthesis contribute to the unique binding properties and spectral characteristics of Metachrome yellow.

Applications

Biological and Laboratory Applications

Metachrome yellow serves multiple functions in biological and laboratory settings:

• Acid-base indicator with a pH range of 10.1 (yellow) to 12.0 (red or brown)

• Biological staining agent for histological examinations

• Component in chromatographic analysis reagents

• Medium preparation for microbiological cultures

• Sperm staining in reproductive biology studies

Microbiological Applications

The compound has significant historical and contemporary importance in microbiology:

• Key component in Gassner's Medium, which has been used in bacteriology since 1918

• Exhibits inhibitory effects against gram-positive bacteria

• Prevents swarming of Proteus species in microbiological cultures

• Functions as a selective agent in bacterial growth media

The microbiologically active substance in Metachrome yellow preparations has been identified as "Beizengelb GT Color Index 14025," which correlates with Mordant Yellow I. This identification helps ensure consistency in microbiological applications.

Textile and Industrial Applications

Metachrome yellow is widely used in the textile industry for dyeing various fabrics:

• Cotton

• Wool

• Silk

• Nylon

The compound's performance as a textile dye has been extensively evaluated, with standardized ratings for various fastness properties:

Fastness Property	ISO Rating	AATCC Rating
Ironing	3-4	3
Light	4-5	5-6
Fulling	4	4-5
Perspiration (Alkali)	2-3	4-5
Perspiration (Acid)	4	4
Soaping	4	4-5
Water	4-5	-

These standardized ratings provide textile manufacturers with crucial information about the dye's performance under various conditions, enabling appropriate application decisions.

Biological Activity and Reactivity

Staining Mechanisms

Metachrome yellow interacts with specific biological structures and molecules, which explains its value in histological and cytological applications. It exhibits a strong affinity for acidic components in tissues and cells, particularly those with sulfate groups.

Antimicrobial Properties

Research has demonstrated that Metachrome yellow possesses significant antimicrobial activity, particularly:

• Inhibition of gram-positive bacterial growth

• Prevention of swarming behavior in Proteus species

• Selective inhibition that allows for differential growth of microbial populations

These properties have been central to the compound's historical use in Gassner's Medium, which was first introduced in bacteriology in 1918. The medium's efficacy depends directly on the quality of the Metachrome yellow preparation used, with significant variation observed between different commercial sources.

Quality Control and Identification

The quality control of Metachrome yellow preparations is crucial for ensuring consistent performance in microbiological applications. Investigations of commercial and test preparations have revealed significant variations that affect their inhibitory properties.

Analytical Methods

Several methods are employed for the identification and quality assessment of Metachrome yellow:

• Thin-layer chromatography

• Paper chromatography

• Spectrophotometric analysis

These analytical techniques are essential for verifying the identity and purity of Metachrome yellow preparations, particularly when used in sensitive microbiological applications where performance consistency is critical.

Historical Significance and Evolution

Metachrome yellow has a notable historical significance in microbiological research, particularly through its incorporation in Gassner's Medium since 1918. The evolution of this medium over time has involved modifications to its composition, likely including adjustments to the Metachrome yellow component.

This historical development explains the varied evaluations of Gassner's Medium in scientific literature and the numerous attempts to modify it for specific applications. The identification of the active component as "Beizengelb GT Color Index 14025" (Mordant Yellow I) represents an important step in standardizing the medium's preparation.

Current Research and Future Directions

Current research on Metachrome yellow focuses on several key areas:

Quality Standardization

The variability observed in commercial Metachrome yellow preparations has prompted efforts to establish standardized quality control procedures. These initiatives aim to ensure consistent performance in microbiological applications, particularly in Gassner's Medium preparation.

Molecular Interaction Studies

Ongoing research examines the specific molecular interactions between Metachrome yellow and biological structures. These studies aim to elucidate the mechanisms underlying the compound's selective binding to certain cellular components and its inhibitory effects on specific bacterial populations.